Cas no 1270427-55-8 (4-amino-4-(thiophen-3-yl)butanoic acid)

• Product Name: 4-amino-4-(thiophen-3-yl)butanoic acid
• CAS No: 1270427-55-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6296988
• PubChem ID: 55273141
• Update Time: 2025-06-23

4-amino-4-(thiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(thiophen-3-yl)butanoic acid
• SCHEMBL13536858
• EN300-1853673
• 1270427-55-8
• AKOS006322374

• Inchi： 1S/C8H11NO2S/c9-7(1-2-8(10)11)6-3-4-12-5-6/h3-5,7H,1-2,9H2,(H,10,11)
• InChI Key： BQHYZEKRXFJNFO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-4-(thiophen-3-yl)butanoic acid

Introduction to 4-amino-4-(thiophen-3-yl)butanoic acid (CAS No. 1270427-55-8)

4-amino-4-(thiophen-3-yl)butanoic acid, identified by its Chemical Abstracts Service number CAS No. 1270427-55-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a thiophene ring linked to a butanoic acid backbone with an amino group at the fourth carbon position, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular biology.

The molecular structure of 4-amino-4-(thiophen-3-yl)butanoic acid consists of a five-membered heterocyclic thiophene ring connected to a four-carbon chain. The presence of both an amino group (-NH₂) and a carboxylic acid group (-COOH) on the same molecule enhances its reactivity, making it useful as an intermediate in the synthesis of more complex molecules. The thiophene moiety, known for its aromatic stability and biological activity, contributes to the compound's potential as a pharmacophore in medicinal chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating thiophene rings often exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 4-amino-4-(thiophen-3-yl)butanoic acid allows for interactions with biological targets, such as enzymes and receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of 4-amino-4-(thiophen-3-yl)butanoic acid is its versatility as a building block in organic synthesis. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological profiles. For instance, modifications at the amino or carboxylic acid positions can lead to compounds with improved solubility, bioavailability, or target specificity. Such modifications are crucial in the optimization of drug candidates during the preclinical development phase.

Recent advancements in computational chemistry have further facilitated the exploration of 4-amino-4-(thiophen-3-yl)butanoic acid's potential applications. Molecular docking studies have been employed to predict how this compound might interact with various biological targets, providing insights into its mechanism of action. These studies have highlighted its potential as an inhibitor or modulator of key enzymes involved in metabolic pathways and signal transduction.

The pharmaceutical industry has shown particular interest in thiophene-based compounds due to their structural diversity and functional flexibility. 4-amino-4-(thiophen-3-yl)butanoic acid fits well within this category, offering a scaffold that can be readily modified to address specific therapeutic needs. Researchers are exploring its use in developing treatments for neurological disorders, where modulation of neurotransmitter systems is often required. Additionally, its structural features make it a promising candidate for antiviral and anti-inflammatory agents.

In academic research, 4-amino-4-(thiophen-3-yl)butanoic acid has been used as a substrate in enzyme kinetic studies to understand the catalytic mechanisms of various metabolic pathways. Its ability to serve as a precursor for more complex molecules has also made it valuable in synthetic organic chemistry education and laboratory practice. The compound's stability under various reaction conditions further enhances its utility as a model system for teaching and research purposes.

The synthesis of 4-amino-4-(thiophen-3-yl)butanoic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclizations are commonly employed to construct the desired molecular framework. The optimization of these synthetic routes is critical for achieving high yields and purity, which are essential for subsequent biological evaluations.

As our understanding of molecular interactions continues to evolve, so does the potential application of 4-amino-4-(thiophen-3-yl)butanoic acid. Innovations in drug delivery systems have opened new avenues for utilizing this compound effectively in therapeutic settings. For example, its incorporation into nanoparticles or liposomes could enhance drug targeting and reduce side effects associated with conventional treatments.

The role of computational tools in predicting the behavior of complex molecules like 4-amino-4-(thiophen-3-ybutoic acid) cannot be overstated. Advanced software packages enable researchers to model interactions at an atomic level, providing a deeper understanding of how changes in structure can influence biological activity. This synergy between experimental chemistry and computational modeling has accelerated the discovery process significantly.

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